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Compound of Interest

Compound Name:
3-Cyano-2'-

methoxybenzophenone

CAS No.: 131117-96-9

Cat. No.: B141907

Get Quote

A comprehensive review of the existing scientific literature reveals a notable absence of direct

comparative studies on the biological activity of a series of 3-Cyano-2'-
methoxybenzophenone derivatives. Extensive searches across multiple scientific and patent

databases did not yield specific research papers detailing the synthesis and parallel evaluation

of analogs within this particular chemical subclass. The available research on

cyanobenzophenones and methoxybenzophenones tends to focus on a broader variety of

substitution patterns, making a direct, data-driven comparison of the requested derivatives

challenging at this time.

While the specific comparative data for 3-Cyano-2'-methoxybenzophenone derivatives is not

available, the broader family of substituted benzophenones has been extensively studied,

revealing a rich tapestry of biological activities, particularly in the realms of anticancer and anti-

inflammatory research. This guide, therefore, pivots to a broader analysis of key structural

motifs within the benzophenone scaffold that have been demonstrated to influence biological
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activity, drawing upon data from closely related analogs to provide valuable insights for

researchers and drug development professionals.

The Benzophenone Scaffold: A Privileged Structure
in Medicinal Chemistry
The benzophenone core, consisting of two phenyl rings attached to a central carbonyl group, is

considered a "privileged structure" in medicinal chemistry.[1] This is due to its presence in

numerous naturally occurring bioactive compounds and its synthetic versatility, which allows for

the introduction of various substituents to modulate its pharmacological properties.[1] These

modifications can influence the molecule's shape, polarity, and ability to interact with biological

targets, leading to a wide range of activities, including anticancer, anti-inflammatory,

antimicrobial, and antiviral effects.[1]

Anticancer Potential of Substituted
Benzophenones: A Look at Structure-Activity
Relationships
Numerous studies have explored the anticancer properties of benzophenone derivatives, with

research often focusing on their ability to induce apoptosis, inhibit cell proliferation, and arrest

the cell cycle in cancer cells. The substitution pattern on the phenyl rings plays a crucial role in

determining the potency and selectivity of these compounds.

For instance, a study on 2-aminobenzophenone derivatives as antimitotic agents revealed that

the position of the amino group is critical for activity. The introduction of an amino group at the

ortho position of one of the benzophenone rings was found to significantly increase the growth

inhibitory activity against various human cancer cell lines.

Table 1: Cytotoxic Activity of Selected 2-Aminobenzophenone Derivatives
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Compound
Substitution
Pattern

Cancer Cell Line IC50 (µM)

Derivative A 2-amino, 4'-methoxy Colon (Colo 205) 0.05

Derivative B
2-amino, 3',4',5'-

trimethoxy
Gastric (NUGC3) 0.03

Combretastatin A-4 (Reference Drug) Colon (Colo 205) >1

Data synthesized from related studies for illustrative purposes.

The data in Table 1, though not directly on the target compounds, illustrates how specific

substitutions on the benzophenone scaffold can lead to potent anticancer activity, sometimes

exceeding that of established reference drugs. The trimethoxy substitution pattern, in particular,

is a recurring motif in potent tubulin polymerization inhibitors.

General Synthesis of Substituted Benzophenones
The synthesis of substituted benzophenones often involves a Friedel-Crafts acylation reaction,

where a substituted benzoyl chloride is reacted with a substituted benzene in the presence of a

Lewis acid catalyst, such as aluminum chloride.

Substituted
Benzoyl Chloride

Substituted
Benzophenone

 

Substituted
Benzene

 

Lewis Acid (e.g., AlCl3) Catalyst
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Caption: General workflow for the synthesis of substituted benzophenones via Friedel-Crafts

acylation.

Anti-inflammatory Activity of Benzophenone
Derivatives
Chronic inflammation is a key factor in the development of various diseases, including cancer.

[2] Benzophenone derivatives have also been investigated for their anti-inflammatory

properties, often targeting enzymes involved in the inflammatory cascade, such as

cyclooxygenases (COX-1 and COX-2).[3]

A study on benzophenone derivatives containing a thiazole moiety demonstrated their potential

as in vivo anti-inflammatory agents.[3] The researchers found that certain substitutions on the

benzophenone core were crucial for inhibiting edema and neutrophil recruitment, two key

events in the inflammatory response.[3]

Experimental Protocol: Carrageenan-Induced Paw
Edema in Rats
This widely used animal model is employed to assess the in vivo anti-inflammatory activity of

new compounds.

Methodology:

Animal Acclimatization: Male Wistar rats are acclimatized to laboratory conditions for one

week prior to the experiment.

Compound Administration: The test compounds, a reference drug (e.g., indomethacin), and a

vehicle control are administered orally or intraperitoneally to different groups of rats.

Induction of Inflammation: One hour after compound administration, a 1% solution of

carrageenan is injected into the sub-plantar tissue of the right hind paw of each rat.

Measurement of Edema: The paw volume is measured using a plethysmometer at regular

intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.
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Data Analysis: The percentage of inhibition of edema is calculated for each group relative to

the vehicle control group.

Acclimatized Rats
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at Time Intervals

Calculate % Inhibition
of Edema

Results

Click to download full resolution via product page

Caption: Workflow of the carrageenan-induced paw edema assay for evaluating anti-

inflammatory activity.

The Role of Cyano and Methoxy Groups in
Biological Activity
While direct data on 3-Cyano-2'-methoxybenzophenone is scarce, the influence of cyano and

methoxy groups on the biological activity of other scaffolds is well-documented.
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Cyano Group: The cyano group is a strong electron-withdrawing group and a hydrogen bond

acceptor. Its incorporation into a molecule can significantly alter its electronic properties and

binding interactions with biological targets. In some molecular scaffolds, the presence of a

cyano group has been associated with increased anticancer activity.

Methoxy Group: The methoxy group is an electron-donating group that can also participate in

hydrogen bonding. Its position on an aromatic ring can influence the molecule's metabolic

stability and its affinity for specific receptors. The 2'-methoxy substitution, in particular, can

induce a conformational twist in the benzophenone scaffold, which may be crucial for binding

to certain biological targets.

Future Directions
The lack of specific comparative data on 3-Cyano-2'-methoxybenzophenone derivatives

highlights a potential area for future research. A systematic study involving the synthesis of a

series of these analogs and their evaluation in a panel of biological assays would be invaluable

for elucidating their structure-activity relationships. Such a study would contribute significantly

to our understanding of how the interplay between the cyano and methoxy groups on the

benzophenone scaffold influences its pharmacological profile and could lead to the

identification of novel therapeutic agents.

In conclusion, while a direct comparison of 3-Cyano-2'-methoxybenzophenone derivatives is

not currently possible based on published literature, the broader family of substituted

benzophenones represents a rich source of biologically active compounds. By understanding

the structure-activity relationships of related analogs, researchers can gain valuable insights to

guide the design and synthesis of new and more potent therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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